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Compound of Interest

Compound Name: (-)-Curlone

CAS No.: 87440-60-6

Cat. No.: B12783721

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Curlone, also known as (6S)-2-methyl-6-((1S)-4-methylene-2-cyclohexen-1-yl)-2-hepten-4-

one or β-turmerone, is a naturally occurring sesquiterpenoid found in the essential oil of

turmeric (Curcuma longa)[1][2][3]. As a chiral molecule, (-)-Curlone possesses two

stereocenters, making it an attractive and versatile building block for the enantioselective

synthesis of more complex molecules, particularly in the development of novel therapeutics and

natural product analogues[4][5]. Its α,β-unsaturated ketone functionality provides a reactive

handle for a variety of stereoselective transformations, including conjugate additions and

cycloaddition reactions. Furthermore, (-)-Curlone and related turmerones exhibit significant

biological activities, including anti-inflammatory properties, which adds to their appeal as a

scaffold in drug discovery[3][5].

These application notes provide an overview of the potential of (-)-Curlone as a chiral building

block and offer detailed protocols for its application in asymmetric synthesis.
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Chemical Properties
Property Value Reference

Molecular Formula C₁₅H₂₂O [2]

Molecular Weight 218.33 g/mol [2]

IUPAC Name

(6S)-2-methyl-6-[(1S)-4-

methylidenecyclohex-2-en-1-

yl]hept-2-en-4-one

[2]

Appearance Oily liquid

Chirality Contains two stereocenters [2]

Synthetic Applications
(-)-Curlone's structure, featuring an α,β-unsaturated ketone, a terminal methylene group, and

two stereocenters, allows for a range of synthetic manipulations. These transformations can be

broadly categorized into two key types:

Conjugate (Michael) Additions: The electrophilic β-carbon of the enone system is susceptible

to nucleophilic attack. By employing chiral catalysts or auxiliaries, this addition can be

rendered highly stereoselective, allowing for the introduction of new stereocenters with high

control. This is a powerful strategy for building molecular complexity.

Cycloaddition Reactions: The double bonds within the (-)-Curlone structure can participate

in various cycloaddition reactions, such as Diels-Alder or 1,3-dipolar cycloadditions. These

reactions are invaluable for the construction of complex polycyclic systems often found in

natural products.

The inherent chirality of (-)-Curlone can be leveraged to influence the stereochemical outcome

of these reactions, a concept central to chiral pool synthesis.

Data Presentation: Potential Asymmetric
Transformations of (-)-Curlone
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While specific quantitative data for reactions starting from isolated (-)-Curlone is limited in the

current literature, the following table outlines potential stereoselective reactions, general

conditions, and expected outcomes based on well-established synthetic methodologies for α,β-

unsaturated ketones. This serves as a guide for researchers exploring the synthetic utility of (-)-
Curlone.

Reaction Type
Nucleophile/R
eagent

Catalyst/Auxili
ary

Expected
Product

Desired
Outcome

Asymmetric

Michael Addition

Grignard

Reagents (e.g.,

R-MgBr)

Copper(I) salt

with chiral ligand

(e.g., Josiphos)

β-Substituted

saturated ketone

High

diastereoselectivi

ty and

enantioselectivity

Asymmetric

Michael Addition
Thiophenols

Chiral

organocatalyst

(e.g., cinchona

alkaloid

derivative)

β-Thioether

ketone

High

enantioselectivity

Diels-Alder

Reaction

Dienes (e.g.,

cyclopentadiene)

Lewis Acid (e.g.,

Et₂AlCl)
Bicyclic adduct

High

diastereoselectivi

ty

1,3-Dipolar

Cycloaddition
Nitrones

None or mild

heat

Isoxazolidine-

fused bicyclic

system

High

regioselectivity

and

diastereoselectivi

ty

Experimental Protocols
The following are representative protocols for key reactions involving (-)-Curlone as a chiral

building block. Researchers should note that optimization of reaction conditions (solvent,

temperature, catalyst loading, etc.) may be necessary to achieve optimal results for specific

substrates.
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Protocol 1: Asymmetric Copper-Catalyzed Conjugate
Addition of a Grignard Reagent
This protocol describes a general procedure for the 1,4-conjugate addition of a Grignard

reagent to (-)-Curlone, a reaction that can be rendered highly enantioselective through the use

of a chiral copper catalyst.

Materials:

(-)-Curlone

Anhydrous tetrahydrofuran (THF)

Copper(I) iodide (CuI)

Chiral phosphine ligand (e.g., (R)-(-)-N,N-Dimethyl-1-[(S)-2-

(diphenylphosphino)ferrocenyl]ethylamine)

Grignard reagent (e.g., Phenylmagnesium bromide solution in THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

To a flame-dried, two-necked round-bottom flask under an argon atmosphere, add CuI (0.05

eq) and the chiral phosphine ligand (0.055 eq).

Add anhydrous THF and stir the suspension at room temperature for 30 minutes to form the

catalyst complex.

Cool the mixture to -78 °C in a dry ice/acetone bath.

Slowly add the Grignard reagent (1.2 eq) dropwise to the catalyst suspension. Stir the

resulting mixture for 30 minutes at -78 °C.
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In a separate flask, prepare a solution of (-)-Curlone (1.0 eq) in anhydrous THF.

Add the solution of (-)-Curlone dropwise to the reaction mixture at -78 °C.

Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl

solution at -78 °C.

Allow the mixture to warm to room temperature.

Extract the aqueous layer with ethyl acetate (3 x volume of THF).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the desired β-

substituted ketone.

Characterize the product by NMR, mass spectrometry, and determine the diastereomeric

and enantiomeric excess by chiral HPLC or GC.

Workflow for Asymmetric Conjugate Addition:

Catalyst and Reagent Preparation

Reaction Workup and Purification Analysis

CuI + Chiral Ligand
in THF Mix at -78 °C
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(R-MgBr)

Add (-)-Curlone
in THF

Stir and Monitor
by TLC

Quench with
NH4Cl (aq)

Extract with
Ethyl Acetate

Column
Chromatography

Characterization
(NMR, MS, Chiral HPLC)

Click to download full resolution via product page

Asymmetric Conjugate Addition Workflow
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Protocol 2: Diels-Alder Cycloaddition Reaction
This protocol provides a general method for a Lewis acid-catalyzed Diels-Alder reaction

between (-)-Curlone (as the dienophile) and a suitable diene to form a bicyclic adduct. The

stereochemistry of the product is influenced by the inherent chirality of (-)-Curlone.

Materials:

(-)-Curlone

Anhydrous dichloromethane (DCM)

Diene (e.g., freshly cracked cyclopentadiene)

Lewis acid (e.g., diethylaluminum chloride solution in hexanes)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

To a flame-dried, two-necked round-bottom flask under an argon atmosphere, add a solution

of (-)-Curlone (1.0 eq) in anhydrous DCM.

Cool the solution to -78 °C.

Slowly add the Lewis acid (1.1 eq) dropwise to the stirred solution.

Stir the mixture at -78 °C for 30 minutes.

Add the diene (1.5 eq) dropwise to the reaction mixture.

Allow the reaction to stir at -78 °C and monitor its progress by TLC.

Once the reaction is complete, quench by the slow addition of saturated aqueous NaHCO₃

solution.
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Allow the mixture to warm to room temperature.

Separate the organic layer and extract the aqueous layer with DCM (3 x volume of DCM).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Characterize the product by NMR and mass spectrometry to determine the structure and

diastereoselectivity of the cycloaddition.

Logical Flow of Diels-Alder Reaction:
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Biological Context: Anti-inflammatory Signaling
Pathway
(-)-Curlone, as a major constituent of turmeric, is implicated in the anti-inflammatory effects of

this plant. One of the key mechanisms is the inhibition of the NF-κB (nuclear factor kappa-light-

chain-enhancer of activated B cells) signaling pathway. NF-κB is a crucial transcription factor

that regulates the expression of pro-inflammatory genes, including cyclooxygenase-2 (COX-2),

an enzyme responsible for the synthesis of prostaglandins that mediate inflammation and pain.

In an inflammatory state, signaling molecules like tumor necrosis factor-alpha (TNF-α) bind to

their receptors, initiating a cascade that leads to the phosphorylation and subsequent

degradation of IκBα (inhibitor of kappa B). The degradation of IκBα releases NF-κB (typically a

heterodimer of p50 and p65 subunits), allowing it to translocate to the nucleus. In the nucleus,

NF-κB binds to the promoter regions of target genes, including COX-2, leading to their

transcription and the production of inflammatory mediators.

Compounds like (-)-Curlone are thought to inhibit this pathway by preventing the

phosphorylation and degradation of IκBα, thereby sequestering NF-κB in the cytoplasm and

preventing the transcription of pro-inflammatory genes.

NF-κB Signaling Pathway and Inhibition by (-)-Curlone:
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Inhibition of NF-κB Pathway by (-)-Curlone
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Conclusion
(-)-Curlone is a promising chiral building block with significant potential for the synthesis of

complex, biologically active molecules. Its ready availability from natural sources and its

versatile chemical functionality make it an attractive starting material for researchers in organic

synthesis and drug discovery. The provided protocols offer a starting point for exploring the

synthetic utility of this valuable natural product. Further research into the stereoselective

transformations of (-)-Curlone is warranted and will undoubtedly uncover new avenues for the

development of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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